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Compound of Interest

Compound Name: Mandyphos SL-M003-2

Cat. No.: B12322183

In-Depth Technical Guide: Mandyphos SL-M003-
2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Mandyphos SL-M003-2, a chiral ferrocenyl phosphine ligand. The information is
intended to support researchers and professionals in the fields of chemistry and drug
development in leveraging this ligand for asymmetric catalysis.

Core Properties

Mandyphos SL-M003-2 is a specialized chiral phosphine ligand widely utilized in asymmetric
catalysis to facilitate the synthesis of chiral molecules with high enantioselectivity.[1] Its robust
structure and specific stereochemical arrangement make it an effective ligand for a variety of
metal-catalyzed reactions.

Physical Properties

Mandyphos SL-M003-2 is typically supplied as a solid. While specific quantitative data such as
melting point and detailed solubility parameters are not consistently published and may vary by
batch, general characteristics are summarized below. For precise, lot-specific data, referring to

the Certificate of Analysis from the supplier is recommended.[1]
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Property Value Source

Appearance Light yellow to yellow solid [2]

4°C, protect from light, stored
Storage ) [2]
under nitrogen

Chemical Properties

The chemical identity and key identifiers of Mandyphos SL-M003-2 are detailed in the table
below.

Property Value Source

(RP,R'P)-1,1"-Bis{bis[3,5-

bis(trifluoromethyl)phenyl]phos
Chemical Name phino}-2,2'-bis[(S)-a- [1]

(dimethylamino)benzyl]ferroce

ne
CAS Number 849925-10-6 [1]
Molecular Formula C60H42F24FeN2P2 [1]
Molecular Weight 1364.74 g/mol [1]
Purity >97% [11[3]
Enantiomeric Purity Typically =299% ee [4][5]

Chemical Reactivity and Applications

Mandyphos SL-M003-2 is a versatile ligand known for its application in asymmetric catalysis,
particularly in reactions involving transition metals such as rhodium and palladium.[6][7] Its
primary role is to create a chiral environment around the metal center, thereby directing the
stereochemical outcome of the reaction.

Asymmetric Hydrogenation
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While specific protocols for Mandyphos SL-M003-2 are not readily available in the public
domain, the broader class of Mandyphos ligands is known to be effective in rhodium-catalyzed
asymmetric hydrogenation of various unsaturated substrates. These reactions are crucial for
the synthesis of enantiomerically pure alcohols, amines, and other functionalized molecules.

A general experimental workflow for such a reaction is outlined below. Please note that optimal
conditions (catalyst loading, solvent, temperature, and pressure) are substrate-dependent and
require empirical determination.

Caption: Generalized workflow for asymmetric hydrogenation using a Rh-Mandyphos catalyst.

Palladium-Catalyzed Cross-Coupling Reactions

Mandyphos ligands have also demonstrated utility in palladium-catalyzed cross-coupling
reactions, such as conjunctive cross-coupling.[6] These reactions are powerful tools for the
formation of carbon-carbon bonds. A notable challenge in these reactions can be the inhibition
of the palladium catalyst by halide ions, which may necessitate the use of halide-scavenging
additives.[6]

The logical relationship for setting up a palladium-catalyzed cross-coupling reaction is depicted
below.

Caption: Key components for a Pd-catalyzed conjunctive cross-coupling reaction.

Experimental Protocols

Detailed, validated experimental protocols for Mandyphos SL-M003-2 are proprietary to the
research and development entities that utilize them. The following represents a generalized
procedure for a palladium-catalyzed conjunctive cross-coupling, based on literature for similar
ligand systems.[6]

General Procedure for Palladium-Catalyzed Conjunctive Cross-Coupling:

o Catalyst Pre-formation: In a glovebox, charge an oven-dried vial with the palladium precursor
(e.g., Pd2(dba)3, 0.01 equiv.) and Mandyphos SL-M003-2 (0.024 equiv.). Add anhydrous,
degassed solvent (e.g., THF) and stir at room temperature for 3 hours.

o Reaction Setup: In a separate oven-dried reaction vessel, add the alkenylboron ate complex.
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» Reaction Initiation: To the reaction vessel, add the pre-formed catalyst solution, followed by
the Grignard reagent and the electrophile. If necessary, a halide-scavenging additive is
included.

» Reaction Monitoring: Stir the reaction at the desired temperature and monitor its progress by
a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

o Work-up: Upon completion, quench the reaction with a suitable reagent (e.g., saturated
agueous NHA4CI). Extract the product with an organic solvent, dry the organic layer, and
concentrate under reduced pressure.

 Purification and Analysis: Purify the crude product by column chromatography. Characterize
the purified product and determine the enantiomeric excess using chiral HPLC.

Safety and Handling

As with all organometallic compounds and phosphine ligands, Mandyphos SL-M003-2 should
be handled with care in a well-ventilated fume hood. Appropriate personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat, should be worn. It is advisable to
consult the Safety Data Sheet (SDS) provided by the supplier for detailed safety and handling
information.

Synthesis

The synthesis of Mandyphos ligands is a multi-step process that is typically performed by
specialized chemical manufacturers. While a detailed, step-by-step protocol for the industrial
synthesis of SL-M003-2 is not publicly available, the general approach involves the
stereoselective construction of the chiral ferrocene backbone followed by the introduction of the
phosphine moieties.

A simplified logical flow for the synthesis of a Mandyphos-type ligand is presented below.

Caption: Conceptual synthesis pathway for a Mandyphos-type ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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